Cas no 197968-63-1 (2-(1-Piperazinyl)ethoxy-acetic Acid Dihydrochloride)

• Product Name: 2-(1-Piperazinyl)ethoxy-acetic Acid Dihydrochloride
• CAS No: 197968-63-1
• MF: C₈H₁₇ClN₂O₃
• MW: 224.685181379318
• CID: 5044319
• Update Time: 2025-06-12

2-(1-Piperazinyl)ethoxy-acetic Acid Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(1-Piperazinyl)ethoxy]-acetic Acid Dihydrochloride
• 2-(1-Piperazinyl)ethoxy-acetic Acid Dihydrochloride

• Inchi： 1S/C8H16N2O3.ClH/c11-8(12)7-13-6-5-10-3-1-9-2-4-10;/h9H,1-7H2,(H,11,12);1H
• InChI Key： MZTDILJCPZWISM-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)COCC(=O)O.Cl

Additional information on 2-(1-Piperazinyl)ethoxy-acetic Acid Dihydrochloride

Comprehensive Overview of 2-(1-Piperazinyl)ethoxy-acetic Acid Dihydrochloride (CAS No. 197968-63-1)

2-(1-Piperazinyl)ethoxy-acetic Acid Dihydrochloride (CAS No. 197968-63-1) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. Its molecular structure, featuring a piperazine ring and a carboxylate group, makes it a versatile intermediate for drug development. Researchers often explore its applications in designing bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and enzyme modulation. The dihydrochloride salt form enhances its solubility, facilitating its use in aqueous-based reactions.

In recent years, the demand for high-purity chemical intermediates like 2-(1-Piperazinyl)ethoxy-acetic Acid Dihydrochloride has surged, driven by advancements in precision medicine and small-molecule drug discovery. This compound’s role in synthesizing GPCR-targeted ligands has garnered attention, as G-protein-coupled receptors remain a focal point for treating neurological disorders. Additionally, its compatibility with green chemistry principles aligns with the industry’s shift toward sustainable synthesis methods, a topic frequently searched by professionals in pharmaceutical R&D forums.

The compound’s mechanistic versatility is further highlighted by its potential in structure-activity relationship (SAR) studies. For instance, modifications to its ethoxy-acetic acid moiety can yield derivatives with tailored pharmacokinetic properties. This adaptability addresses common search queries such as “how to optimize drug-like properties in lead compounds” or “piperazine-based scaffolds in medicinal chemistry.” Analytical techniques like HPLC and NMR are critical for verifying its purity, a concern frequently raised in quality control discussions.

Beyond pharmaceuticals, CAS No. 197968-63-1 finds niche applications in bioconjugation and proteomics research. Its reactive groups enable covalent bonding with biomolecules, making it valuable for probe design in cellular imaging. This aligns with trending topics like “chemical tools for target identification” and “fluorescent labeling strategies,” which dominate academic and industrial search trends. Furthermore, its stability under physiological conditions positions it as a candidate for prodrug development, another area of growing interest.

From a regulatory perspective, 2-(1-Piperazinyl)ethoxy-acetic Acid Dihydrochloride is classified as a non-hazardous research chemical when handled according to standard protocols. However, users often search for “safe handling practices for dihydrochloride salts” or “storage conditions for hygroscopic compounds,” underscoring the need for clear guidelines. Suppliers typically provide certificates of analysis (CoA) and material safety data sheets (MSDS), ensuring compliance with Good Laboratory Practices (GLP).

In summary, 2-(1-Piperazinyl)ethoxy-acetic Acid Dihydrochloride (CAS No. 197968-63-1) exemplifies the intersection of chemical innovation and therapeutic potential. Its relevance to drug design, bioconjugation, and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications. As research evolves, this compound will likely remain a staple in addressing complex challenges across life sciences and material engineering.